Cas no 97851-13-3 ([1,1'-Biphenyl]-2,4'-diol,3,3'-dinitro-)

• Product Name: [1,1'-Biphenyl]-2,4'-diol,3,3'-dinitro-
• CAS No: 97851-13-3
• MF: C₁₂H₈N₂O₆
• MW: 276.201723098755
• CID: 807499
• PubChem ID: 5378006
• Update Time: 2025-04-19

[1,1'-Biphenyl]-2,4'-diol,3,3'-dinitro- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-2,4'-diol,3,3'-dinitro-
• 2-(4-hydroxy-3-nitrophenyl)-6-nitrophenol
• 4,2'-Dihydroxy-3,3'-dinitrobiphenyl
• 3,3'-Dinitro[1,1'-biphenyl]-2,4'-diol #
• CCRIS 5765
• DTXSID90243287
• 97851-13-3
• AMJPOSPVYFVPOR-UHFFFAOYSA-N

• Inchi： 1S/C12H8N2O6/c15-11-5-4-7(6-10(11)14(19)20)8-2-1-3-9(12(8)16)13(17)18/h1-6,15-16H
• InChI Key： AMJPOSPVYFVPOR-UHFFFAOYSA-N
• SMILES： OC1C(=CC=CC=1C1C=CC(=C(C=1)[N+](=O)[O-])O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 276.03823598g/mol
• Monoisotopic Mass: 276.03823598g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 21
• XLogP3: 3.6
• Topological Polar Surface Area: 132Ų